Cas no 1424191-45-6 (N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide)

N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide is a specialized organic compound featuring a cyano-substituted difluorophenyl group and a dimethoxyphenyl acetamide moiety. Its unique structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of electron-withdrawing cyano and fluorine groups enhances reactivity, while the dimethoxyphenyl segment may contribute to binding affinity in target interactions. This compound is of interest for its structural versatility in medicinal chemistry, offering opportunities for further derivatization. High purity and well-defined synthetic pathways ensure reproducibility for research applications.
N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide structure
1424191-45-6 structure
Product Name:N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide
CAS No:1424191-45-6
MF:C18H16F2N2O3
MW:346.328051567078
CID:6060222
PubChem ID:71921256
Update Time:2025-10-29

N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • AKOS033312189
    • Z1400966722
    • N-[cyano-(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide
    • N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide
    • EN300-26685069
    • 1424191-45-6
    • Inchi: 1S/C18H16F2N2O3/c1-24-16-4-3-5-17(25-2)13(16)9-18(23)22-15(10-21)12-7-6-11(19)8-14(12)20/h3-8,15H,9H2,1-2H3,(H,22,23)
    • InChI Key: KMTXUFNYMKSTBQ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C(C#N)NC(CC1C(=CC=CC=1OC)OC)=O)F

Computed Properties

  • Exact Mass: 346.11289870g/mol
  • Monoisotopic Mass: 346.11289870g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 71.4Ų

N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26685069-0.05g
N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide
1424191-45-6 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide

Comprehensive Guide to N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide (CAS No. 1424191-45-6)

N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide (CAS No. 1424191-45-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and difluorophenyl functional groups, exhibits promising properties for applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a bioactive intermediate due to its structural complexity and reactivity.

The molecular structure of N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide features a 2,6-dimethoxyphenyl moiety, which contributes to its stability and solubility in organic solvents. The presence of fluorine atoms enhances its binding affinity to biological targets, making it a valuable candidate for medicinal chemistry applications. Recent studies have explored its role in the synthesis of novel enzyme inhibitors, particularly in the context of anti-inflammatory and antimicrobial agents.

In the agrochemical sector, N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide is being investigated for its potential as a pesticide intermediate. Its ability to disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms aligns with the growing demand for sustainable crop protection solutions. Industry experts highlight its compatibility with green chemistry principles, which prioritize environmental safety and reduced chemical waste.

The synthesis of N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide typically involves multi-step reactions, including cyanomethylation and acylation processes. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are critical for meeting the stringent quality standards required in pharmaceutical manufacturing and agrochemical formulation.

Market trends indicate a rising demand for N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide, driven by its versatility and efficacy. Pharmaceutical companies are leveraging its structural motifs to develop next-generation therapeutics, while agrochemical firms are exploring its potential in integrated pest management systems. The compound’s patent landscape is also evolving, with several applications filed for its derivatives and analogs.

From a regulatory perspective, N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide is subject to standard safety assessments, including toxicological studies and environmental impact evaluations. Compliance with REACH and FDA guidelines ensures its safe use in industrial and research settings. Researchers are encouraged to consult safety data sheets (SDS) and adhere to good laboratory practices (GLP) when handling this compound.

In conclusion, N-[cyano(2,4-difluorophenyl)methyl]-2-(2,6-dimethoxyphenyl)acetamide (CAS No. 1424191-45-6) represents a cutting-edge compound with broad applications in pharmaceuticals and agrochemicals. Its unique chemical properties, coupled with ongoing research advancements, position it as a key player in the development of innovative solutions for global health and agriculture challenges.

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